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Compound of Interest

Compound Name: Hsd17B13-IN-2

Cat. No.: B12390164

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and operational integrity.
This guide provides essential, step-by-step procedures for the safe disposal of Hsd17B13-IN-
2, a potent inhibitor of the 17p-hydroxysteroid dehydrogenase 13 enzyme. Adherence to these
protocols is critical for ensuring a safe laboratory environment and compliance with standard
chemical waste regulations.

Important Disclaimer: A specific Safety Data Sheet (SDS) for Hsd17B13-IN-2 is not publicly
available. The following disposal procedures are based on general guidelines for non-
hazardous chemical waste in a research laboratory setting. It is imperative to consult with your
institution's Environmental Health and Safety (EHS) department for specific regulations and to
perform a risk assessment prior to handling and disposal.

Personal Protective Equipment (PPE) and Handling

Before beginning any disposal procedures, ensure that the appropriate personal protective
equipment is worn. This is crucial to minimize exposure and ensure personal safety.
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Specification/Recommend

PPE Category Item )
ation
) ) ) Nitrile or neoprene gloves are
Hand Protection Chemical-resistant gloves
recommended.
) Safety glasses with side Essential to protect against
Eye Protection _ _ _
shields or goggles splashes or airborne particles.

] Should be fully buttoned to
Body Protection Laboratory coat ) )
provide maximum coverage.

Step-by-Step Disposal Protocol for Hsd17B13-IN-2

This protocol addresses the disposal of Hsd17B13-IN-2 in its solid form as well as solutions
prepared with dimethyl sulfoxide (DMSQO), a common solvent for this compound.

1. Disposal of Solid (Neat) Hsd17B13-IN-2:

For small quantities of expired or unused solid Hsd17B13-IN-2, the recommended procedure is
to manage it as non-hazardous solid chemical waste.

» Step 1: Containerization: Place the vial or container with the solid Hsd17B13-IN-2 into a
larger, sealable, and clearly labeled waste container designated for non-hazardous solid
chemical waste.

o Step 2: Labeling: The outer container must be labeled with the chemical name ("Hsd17B13-
IN-2") and the words "Non-Hazardous Chemical Waste for Disposal.”

o Step 3: Segregation: Store the waste container separately from hazardous chemical waste to
prevent cross-contamination.

o Step 4: Institutional Pickup: Arrange for the collection of the waste container by your
institution's EHS or designated waste management service. Do not dispose of solid chemical
waste in the regular trash.

2. Disposal of Hsd17B13-IN-2 in DMSO Solution:
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Solutions of Hsd17B13-IN-2 in DMSO must be treated as chemical waste, with special
consideration for the solvent.

o Step 1: Waste Collection: Collect all liquid waste containing Hsd17B13-IN-2 and DMSO in a
dedicated, leak-proof, and sealable container.

o Step 2: Labeling: Clearly label the waste container with "Waste Hsd17B13-IN-2 in DMSO"
and specify the approximate concentration.

o Step 3: Storage: Store the sealed waste container in a designated satellite accumulation
area for chemical waste, away from incompatible materials.

» Step 4: EHS Collection: Contact your institution's EHS office to arrange for the pickup and
disposal of the liquid chemical waste. Do not pour DMSO solutions down the drain.

3. Decontamination of Labware:

Any labware (e.g., glassware, spatulas) that has come into contact with Hsd17B13-IN-2 should
be decontaminated.

e Step 1: Rinsing: Rinse the contaminated labware thoroughly with a suitable solvent (such as
ethanol or acetone) in a fume hood.

o Step 2: Collection of Rinsate: Collect the solvent rinsate in the designated liquid chemical
waste container.

o Step 3: Washing: After the initial solvent rinse, wash the labware with soap and water.

Experimental Workflow and Disposal Logic

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Hsd17B13-IN-2 and associated materials.
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Caption: Disposal workflow for Hsd17B13-IN-2.

By adhering to these procedures, laboratory personnel can ensure the safe and responsible
disposal of Hsd17B13-IN-2, contributing to a secure and compliant research environment.
Always prioritize safety and consult with your institutional EHS for guidance.

 To cite this document: BenchChem. [Navigating the Safe Disposal of Hsd17B13-IN-2: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12390164#hsd17b13-in-2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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